Cas no 864866-82-0 (1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-)

1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)- structure
864866-82-0 structure
Product Name:1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-
CAS No:864866-82-0
MF:C15H12BrNO
MW:302.16588306427
CID:661576
PubChem ID:23158230
Update Time:2025-04-19

1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-
    • 2-benzyl-5-bromo-3H-isoindol-1-one
    • DTXSID60631096
    • OVWPELQNXWSRDN-UHFFFAOYSA-N
    • 2-benzyl-5-bromo-2,3-dihydro-isoindol-1-one
    • 864866-82-0
    • 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one
    • SCHEMBL1500111
    • 2-benzyl-5-bromoisoindolin-1-one
    • Inchi: 1S/C15H12BrNO/c16-13-6-7-14-12(8-13)10-17(15(14)18)9-11-4-2-1-3-5-11/h1-8H,9-10H2
    • InChI Key: OVWPELQNXWSRDN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(N(CC3C=CC=CC=3)CC=2C=1)=O

Computed Properties

  • Exact Mass: 301.01023g/mol
  • Monoisotopic Mass: 301.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų
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